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CAS No.: 46113-76-2

Cat. No.: B1285304

Get Quote

Abstract
Olivetol (5-pentylresorcinol), a naturally occurring alkylresorcinol, stands as a pivotal molecule

in the fields of organic chemistry and pharmacology. While found in certain lichens and insects,

its primary significance lies in its role as the foundational polyketide core for the biosynthesis of

cannabinoids in Cannabis sativa.[1][2] This guide provides a comprehensive technical overview

of olivetol, its biosynthesis, and its chemical derivatization. It will delve into the synthetic

strategies employed to access olivetol and its analogs, the enzymatic pathways governing its

formation in nature, and its crucial application as a precursor in the total synthesis of

cannabinoids like Δ⁹-tetrahydrocannabinol (THC) and cannabidiol (CBD). Furthermore, this

document will explore the pharmacological activities of novel derivatives and provide detailed

experimental and analytical protocols for researchers, scientists, and drug development

professionals.

Introduction to Olivetol: The Cannabinoid Nucleus
Olivetol, systematically named 5-pentylbenzene-1,3-diol, is an organic compound featuring a

resorcinol (1,3-dihydroxybenzene) ring substituted with a pentyl group.[3][4] This structure is
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fundamental to its chemical reactivity and its role as a key building block in the synthesis of a

vast array of natural and synthetic molecules.[5] In Cannabis sativa, the plant does not directly

produce olivetol but rather its carboxylic acid precursor, olivetolic acid (OLA).[3][6] OLA is then

prenylated to form cannabigerolic acid (CBGA), the "mother cannabinoid" from which other

major cannabinoids are derived.[5][7]

For synthetic chemists, olivetol is the preferred starting material over OLA due to its commercial

availability and the reactivity of its resorcinol core, which is highly amenable to electrophilic

substitution reactions.[2]

Chemical and Physical Properties
A thorough understanding of olivetol's properties is essential for its application in synthesis and

analysis.

Property Value References

Molecular Formula C₁₁H₁₆O₂ [3][8]

Molar Mass 180.247 g·mol⁻¹ [3][8]

Appearance Colorless to off-white solid [3][4]

Melting Point 40–41 °C (46-48 °C) [3][9]

Boiling Point 162–164 °C at 5 mmHg [3][8]

Solubility

Soluble in organic solvents

(e.g., ethanol, acetone, ether),

insoluble in water.

[3][4]

pKa₁ 9.42 [8]

pKa₂ 11.28 [8]

Biosynthesis and Chemical Synthesis of Olivetol
The formation of the olivetol core is a fascinating process, achieved through both elegant

enzymatic machinery in nature and strategic chemical design in the laboratory.
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The Polyketide Pathway: Nature's Route to Olivetolic
Acid
In Cannabis sativa, the journey to cannabinoids begins with the biosynthesis of olivetolic acid

(OLA). This process is a classic example of a type III polyketide synthase (PKS) pathway.[3]

[10]

Initiation: The pathway starts with hexanoyl-CoA as a starter unit, which is derived from fatty

acid metabolism.[10][11]

Elongation: An enzyme known as Olivetol Synthase (OLS), more accurately described as a

tetraketide synthase (TKS), catalyzes the sequential condensation of one molecule of

hexanoyl-CoA with three molecules of malonyl-CoA.[10][12][13] This iterative process builds

a linear poly-β-keto chain, a tetraketide intermediate (3,5,7-trioxododecanoyl-CoA).[14]

Cyclization: The linear tetraketide is not cyclized by OLS itself. Instead, a separate and

unique enzyme, Olivetolic Acid Cyclase (OAC), performs a crucial C2-C7 intramolecular

aldol condensation.[10][12][15] This reaction forms the aromatic ring and yields olivetolic

acid.

Byproduct Formation: In the absence of OAC, the linear tetraketide intermediate can non-

enzymatically cyclize via a decarboxylative aldol condensation to form olivetol as a major

byproduct.[12][13] This distinction underscores the importance of the TKS-OAC enzymatic

partnership in directing the pathway towards OLA.[12][16]

Recent advances have seen this pathway engineered into microbial hosts like Escherichia coli

and yeast, offering a promising alternative to plant extraction or chemical synthesis for

producing OLA and its derivatives.[16][17][18][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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